Cas no 91759-61-4 (2-5-(3,4-Dimethoxyphenyl)-2H-1,2,3,4-tetrazol-2-ylacetic Acid)

• Product Name: 2-5-(3,4-Dimethoxyphenyl)-2H-1,2,3,4-tetrazol-2-ylacetic Acid
• CAS No: 91759-61-4
• MF: C₁₁H₁₂N₄O₄
• MW: 264.23738193512
• MDL: MFCD02589541
• CID: 808759
• PubChem ID: 865438
• Update Time: 2025-06-08

2-5-(3,4-Dimethoxyphenyl)-2H-1,2,3,4-tetrazol-2-ylacetic Acid Chemical and Physical Properties

Names and Identifiers

• 2H-Tetrazole-2-aceticacid, 5-(3,4-dimethoxyphenyl)-
• 2-[5-(3,4-dimethoxyphenyl)tetrazol-2-yl]acetic acid
• 5-(3,4-DIMETHOXYPHENYL)-2H-TETRAZOL-2-YL]ACETIC ACID
• [5-(3,4-dimethoxyphenyl)-2H-tetrazol-2-yl]acetic acid
• 2-5-(3,4-Dimethoxyphenyl)-2H-1,2,3,4-tetrazol-2-ylacetic Acid

• MDL： MFCD02589541
• Inchi： 1S/C11H12N4O4/c1-18-8-4-3-7(5-9(8)19-2)11-12-14-15(13-11)6-10(16)17/h3-5H,6H2,1-2H3,(H,16,17)
• InChI Key： XLEIQDYORCVELY-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(C2N=NN(CC(=O)O)N=2)=C1)OC

Computed Properties

• Exact Mass: 264.08600
• Monoisotopic Mass: 263.07803
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 102

Experimental Properties

• Density: 1.44
• Boiling Point: 502.9°Cat760mmHg
• Flash Point: 258°C
• Refractive Index: 1.631
• PSA: 99.36000
• LogP: 0.44190

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on 2-5-(3,4-Dimethoxyphenyl)-2H-1,2,3,4-tetrazol-2-ylacetic Acid

Comprehensive Overview of 2-5-(3,4-Dimethoxyphenyl)-2H-1,2,3,4-tetrazol-2-ylacetic Acid (CAS No. 91759-61-4)

The compound 2-5-(3,4-Dimethoxyphenyl)-2H-1,2,3,4-tetrazol-2-ylacetic Acid (CAS No. 91759-61-4) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a tetrazole ring and dimethoxyphenyl moiety, makes it a versatile intermediate in drug discovery and development. Researchers are particularly interested in its potential applications as a bioactive scaffold due to its ability to interact with various biological targets, including enzymes and receptors.

In recent years, the demand for tetrazole derivatives has surged, driven by their role in designing innovative therapeutics. The 2-5-(3,4-Dimethoxyphenyl)-2H-1,2,3,4-tetrazol-2-ylacetic Acid is no exception, with studies highlighting its utility in medicinal chemistry and drug formulation. Its CAS No. 91759-61-4 serves as a critical identifier for researchers and manufacturers seeking high-purity standards for their experiments. The compound’s acetic acid functional group further enhances its reactivity, enabling facile modifications for tailored applications.

The growing interest in sustainable chemistry and green synthesis has also placed 2-5-(3,4-Dimethoxyphenyl)-2H-1,2,3,4-tetrazol-2-ylacetic Acid under the spotlight. Scientists are exploring eco-friendly methods to synthesize this compound, minimizing waste and energy consumption. This aligns with global trends toward environmentally friendly pharmaceuticals, a topic frequently searched in academic and industrial circles. Additionally, its potential as a precursor for agrochemicals has sparked discussions in agricultural research forums.

From a technical perspective, the physicochemical properties of CAS No. 91759-61-4 are meticulously documented in literature. Its solubility, stability, and spectral data (e.g., NMR, IR) are essential for quality control in laboratory-scale production. The compound’s molecular weight and structural formula are often queried in databases, reflecting its relevance in computational chemistry and molecular modeling studies. These attributes make it a valuable candidate for high-throughput screening in drug development pipelines.

Another area of interest is the compound’s role in neurological research. The dimethoxyphenyl group is known to exhibit affinity toward certain central nervous system (CNS) targets, prompting investigations into its potential for treating neurodegenerative disorders. This aligns with the rising public focus on brain health and cognitive enhancers, topics frequently explored in health-related searches. Researchers are also examining its metabolic pathways to understand its pharmacokinetic profile better.

In summary, 2-5-(3,4-Dimethoxyphenyl)-2H-1,2,3,4-tetrazol-2-ylacetic Acid (CAS No. 91759-61-4) is a multifaceted compound with broad applications in pharmaceuticals, agriculture, and material science. Its structural uniqueness and functional versatility continue to inspire innovations across scientific disciplines. As the demand for specialty chemicals grows, this compound remains a key player in advancing cutting-edge research and industrial applications.